Cas no 1019482-66-6 (N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine)

• Product Name: N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine
• CAS No: 1019482-66-6
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5156286
• PubChem ID: 28429387
• Update Time: 2026-03-04

N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-N-(pentan-3-yl)piperidin-4-amine
• N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine

• Inchi： 1S/C13H28N2/c1-5-12(6-2)14-13-7-9-15(10-8-13)11(3)4/h11-14H,5-10H2,1-4H3
• InChI Key： ODMFZBMBVJKSGG-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(NC(CC)CC)CC1

Additional information on N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine

Introduction to N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine (CAS No. 1019482-66-6)

N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine (CAS No. 1019482-66-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various biochemical applications. The molecular structure of N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine consists of a piperidine ring substituted with pentan-3-yl and propan-2-yl side chains, which contribute to its distinct chemical behavior and potential biological activity.

The significance of this compound lies in its potential utility as a building block in the synthesis of more complex molecules. In recent years, there has been a growing interest in the development of novel piperidine derivatives due to their diverse pharmacological properties. Piperidine-based compounds are widely recognized for their role in the modulation of various biological pathways, making them attractive for drug discovery efforts. The presence of the pentan-3-yl and propan-2-yl groups in N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine enhances its solubility and bioavailability, which are critical factors in the design of effective therapeutic agents.

In the realm of academic research, N-(pentan-3-yl)-1-(propan-2-yl)piperidin-4-amine has been explored for its potential role in the development of drugs targeting neurological disorders. Studies have indicated that piperidine derivatives can interact with specific receptors and enzymes involved in neurotransmitter regulation. The structural features of this compound, particularly the length and positioning of the side chains, allow for precise tuning of its pharmacokinetic properties. This flexibility makes it a valuable scaffold for designing molecules with enhanced efficacy and reduced side effects.

The synthesis of N-(pentan-3-yl)-1-(propan-2-y）l)piperidin4-aminc has been optimized through various chemical methodologies, including nucleophilic substitution reactions and reductive amination techniques. These synthetic approaches have enabled researchers to produce the compound in high yields with minimal byproducts. The purity and stability of N-(

Evidence from preclinical studies suggests that N-(

The growing body of research on N-(

In conclusion, N-(